Cas no 1368557-87-2 (2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole)

• Product Name: 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole
• CAS No: 1368557-87-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6486540
• PubChem ID: 82490628
• Update Time: 2025-10-28

2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole
• EN300-1852902
• 2,5-dimethyl-3-[(pyrrolidin-2-yl)methyl]-1H-pyrrole
• 1368557-87-2

• Inchi： 1S/C11H18N2/c1-8-6-10(9(2)13-8)7-11-4-3-5-12-11/h6,11-13H,3-5,7H2,1-2H3
• InChI Key： GHVVXTAPZBAPSV-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=C(C)NC=1C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole

2,5-Dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole: A Comprehensive Overview

The compound with CAS No. 1368557-87-2, known as 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with substituents that confer interesting chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

2,5-Dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole belongs to the class of heterocyclic compounds, which are known for their versatility in organic chemistry. The molecule consists of a pyrrole ring—a five-membered aromatic ring with one nitrogen atom—and additional substituents that enhance its reactivity and functionality. The presence of two methyl groups at positions 2 and 5 on the pyrrole ring adds steric bulk, while the pyrrolidin-2-ylmethyl group at position 3 introduces a secondary amine functionality. This combination makes the compound suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole as a building block in medicinal chemistry. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioactivity. For instance, researchers have explored its use in designing inhibitors for enzymes involved in neurodegenerative diseases. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein pockets.

The synthesis of 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole typically involves multi-step processes that combine principles from both classical organic chemistry and modern catalytic methods. One common approach involves the alkylation of pyrroles followed by cyclization to introduce the pyrrolidine moiety. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies.

In terms of applications, 2,5-dimethyl-3-(pyrrolidin-2-yl)methyl-1H-pyrrole has shown promise in materials science as well. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis or as a ligand in organometallic compounds. Additionally, its electronic properties render it suitable for applications in optoelectronics and sensor technologies.

One area where 2,5-dimethyl-3-(pyrrolidin-2-yli)methylmethylene has made significant strides is in drug discovery. Researchers have investigated its role as a lead compound for developing new therapeutic agents. For example, studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Furthermore, its ability to act as a scaffold for creating bioisosteres has expanded its utility in designing drugs with improved pharmacokinetic profiles.

The structural flexibility of 2,5-dimethylmethylene(methylene)pyrroline also lends itself to applications in polymer chemistry. By incorporating this compound into polymer backbones or side chains, scientists have developed materials with tailored mechanical and thermal properties. These materials hold potential for use in advanced composites or high-performance polymers.

Looking ahead, ongoing research into pyrrolidine-substituted pyrroles is expected to uncover new functionalities and applications. Collaborative efforts between chemists and biologists are paving the way for innovative uses of this compound in fields ranging from biotechnology to environmental science.